Cas no 1436389-36-4 (2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid)

• Product Name: 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid
• CAS No: 1436389-36-4
• MF: C₁₀H₈F₂O₄
• MW: 230.164930343628
• CID: 2908068
• PubChem ID: 125358128
• Update Time: 2025-04-21

2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-(Carboxymethyl)phenyl)-2,2-difluoroacetic acid
• 2-[4-(Carboxymethyl)phenyl]-2,2-difluoroacetic Acid
• MFCD29065897
• XEKFWNJTVZUVJL-UHFFFAOYSA-N
• 1436389-36-4
• SY038891
• AC4264
• 1,4-Benzenediacetic acid, alpha1,alpha1-difluoro-
• CS-0446448
• AKOS037629567
• 1,4-Benzenediaceticacid,alpha1,alpha1-difluoro-

• MDL： MFCD29065897
• Inchi： 1S/C10H8F2O4/c11-10(12,9(15)16)7-3-1-6(2-4-7)5-8(13)14/h1-4H,5H2,(H,13,14)(H,15,16)
• InChI Key： XEKFWNJTVZUVJL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(C1C=CC(CC(=O)O)=CC=1)F

Computed Properties

• Exact Mass: 230.03906506Da
• Monoisotopic Mass: 230.03906506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 74.6Ų